Cas no 2171679-67-5 (2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid)

• Product Name: 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid
• CAS No: 2171679-67-5
• MF: C₃₁H₃₅N₃O₅
• MW: 529.626708269119
• CID: 5988632
• PubChem ID: 165823691
• Update Time: 2025-10-30

2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid
• EN300-1535098
• 2-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpropanamido}acetic acid
• 2171679-67-5

• Inchi： 1S/C31H35N3O5/c1-3-17-34(20-29(35)36)30(37)28(19-33(2)18-22-11-5-4-6-12-22)32-31(38)39-21-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,27-28H,3,17-21H2,1-2H3,(H,32,38)(H,35,36)
• InChI Key： QBEFEVGQJOWGFB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CCC)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 529.25767123g/mol
• Monoisotopic Mass: 529.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid

Recent Advances in the Study of 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid (CAS: 2171679-67-5)

The compound 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid (CAS: 2171679-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have optimized the synthesis protocol for this compound, achieving higher yields and improved scalability, which is critical for industrial applications.

In addition to its synthetic utility, preliminary biological evaluations have revealed that derivatives of 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid exhibit promising activity against certain enzymatic targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can act as an inhibitor of proteases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent pharmacokinetic study indicated that the compound exhibits favorable absorption and distribution profiles, although its metabolic stability requires further optimization. These findings underscore the need for additional structure-activity relationship (SAR) studies to enhance its drug-like properties.

In conclusion, 2-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpropanamido}acetic acid (CAS: 2171679-67-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease.